Cas no 633698-99-4 (Safotibant)

Safotibant structure
Safotibant structure
Product Name:Safotibant
CAS No:633698-99-4
MF:C25H34N4O5S
MW:502.626265048981
CID:426723
PubChem ID:11953367
Update Time:2025-04-19

Safotibant Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]methyl]-2-[2-[[(4-methoxy-2,6-dimethylphenyl)sulfonyl]methylamino]ethoxy]-N-methyl-
    • Acetamide,N-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]methyl]-2-[2-[[(4-methoxy-2,6-dimethylphenyl)sulfonyl]methylamino]ethoxy
    • N-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]methyl]-2-[2-[(4-methoxy-2,6-dimethylphenyl)sulfonyl-methylamino]ethoxy]-N-methylacetamide
    • CHEMBL1254771
    • SCHEMBL1723565
    • N-((4-(4,5-Dihydro-1H-imidazol-2-yl)phenyl)methyl)-2-(2-(((4-methoxy-2,6-dimethylphenyl)sulfonyl)methylamino)ethoxy)-N-methylacetamide
    • LF-22-0542
    • UNII-02HU8HWP7U
    • FOV-2304 FREE BASE
    • 633698-99-4
    • Safotibant [INN]
    • 02HU8HWP7U
    • Acetamide, N-((4-(4,5-dihydro-1H-imidazol-2-yl)phenyl)methyl)-2-(2-(((4-methoxy-2,6-dimethylphenyl)sulfonyl)methylamino)ethoxy)-N-methyl-
    • N-((4-(4,5-DIHYDRO-1H-IMIDAZOL-2-YL)PHENYL)METHYL)-2-(2-((4-METHOXY-2,6-DIMETHYLBENZENESULFONYL)(METHYL)AMINO)ETHOXY)-N-METHYLACETAMIDE
    • Acetamide, N-[[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]methyl]-2-[2-[[(4-methoxy-2,6-dimethylphenyl)sulfonyl]methylamino]ethoxy]-N-methyl-
    • Lf 22-0542
    • DTXSID20212769
    • N-((4-(4,5-Dihydro-1H-imidazol-2-yl)phenyl]methyl)-2-(2-((4-methoxy-2,6-dimethylbenzenesulfonyl)(methyl)amino]ethoxy)-N-methylacetamide
    • LF22-0542
    • BDBM50326708
    • Safotibant
    • N-(4-(4,5-dihydro-1H-imidazol-2-yl)benzyl)-2-(2-(4-methoxy-N,2,6-trimethylphenylsulfonamido)ethoxy)-N-methylacetamide
    • SAFOTIBANT [WHO-DD]
    • FOV2304 FREE BASE
    • L022637
    • Q6457712
    • AKOS040753898
    • N-(4-(4,5-dihydro-1H-imidazol-2-yl)benzyl)-2-(2-((4-methoxy-N,2,6-trimethylphenyl)sulfonamido)ethoxy)-N-methylacetamide
    • Inchi: 1S/C25H34N4O5S/c1-18-14-22(33-5)15-19(2)24(18)35(31,32)29(4)12-13-34-17-23(30)28(3)16-20-6-8-21(9-7-20)25-26-10-11-27-25/h6-9,14-15H,10-13,16-17H2,1-5H3,(H,26,27)
    • InChI Key: AMTQCENHQIDBHQ-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=CC(=CC=1C)OC)(N(C)CCOCC(N(C)CC1C=CC(=CC=1)C1=NCCN1)=O)(=O)=O

Computed Properties

  • Exact Mass: 502.22522
  • Monoisotopic Mass: 502.22499137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 810
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 109.33

Safotibant Pricemore >>

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N-(4-(4,5-Dihydro-1H-imidazol-2-yl)benzyl)-2-(2-(4-methoxy-N,2,6-trimethylphenylsulfonamido)ethoxy)-N-methylacetamide
633698-99-4 97%
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